Cas no 2255-79-0 (4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole)

4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole structure
2255-79-0 structure
Product name:4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole
CAS No:2255-79-0
MF:C7H4N2SBr2
MW:307.99306
MDL:MFCD26743562
CID:250285
PubChem ID:12196955

4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole
    • 2,1,3-Benzothiadiazole,4,7-dibromo-5-methyl-
    • 4,7-dibromo-5-methyl-2,1,3-benzothiadiazole
    • 2,1,3-Benzothiadiazole,4,7-dibromo-5-methyl
    • 4,7-Dibrom-5-methyl-2,1,3-benzothiadiazol
    • 4,7-Dibrom-5-methyl-benz-<2,1,3>-thiadiazol
    • 5-Methyl-4,7-dibrom-benz-2,1,3-thiadiazol
    • DTXSID50480015
    • 4, 7-dibromo-5-methyl-2, 1, 3-benzothiadiazole
    • 2255-79-0
    • SCHEMBL13845365
    • 4,7-DIBROMO-5-METHYLBENZO[1,2,5]THIADIAZOLE
    • MDL: MFCD26743562
    • Inchi: InChI=1S/C7H4Br2N2S/c1-3-2-4(8)6-7(5(3)9)11-12-10-6/h2H,1H3
    • InChI Key: IYRMTTBJJGMXER-UHFFFAOYSA-N
    • SMILES: CC1=C(C2=NSN=C2C(=C1)Br)Br

Computed Properties

  • Exact Mass: 307.86200
  • Monoisotopic Mass: 305.84619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 44.37000
  • LogP: 0.99010

4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole Security Information

4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D553537-1g
4,7-DibroMo-5-Methylbenzo[c][1,2,5]thiadiazole
2255-79-0 97%
1g
$1100 2024-05-24
eNovation Chemicals LLC
D553537-1g
4,7-DibroMo-5-Methylbenzo[c][1,2,5]thiadiazole
2255-79-0 97%
1g
$1100 2025-02-24
eNovation Chemicals LLC
D553537-1g
4,7-DibroMo-5-Methylbenzo[c][1,2,5]thiadiazole
2255-79-0 97%
1g
$1100 2025-02-25
Alichem
A019094289-1g
4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole
2255-79-0 95%
1g
$653.12 2023-09-02
Chemenu
CM154297-1g
4,7-dibromo-5-methylbenzo[c][1,2,5]thiadiazole
2255-79-0 95%
1g
$729 2021-06-09
Chemenu
CM154297-1g
4,7-dibromo-5-methylbenzo[c][1,2,5]thiadiazole
2255-79-0 95%
1g
$609 2024-07-18

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